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Compound of Interest

Compound Name: Pragliflozin-13C6

Cat. No.: B15571258 Get Quote

Essential Safety and Handling of Pragliflozin-
13C6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Pragliflozin-13C6. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent pharmaceutical

compound.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for Pragliflozin-13C6 is not readily available, data

from analogous SGLT2 inhibitors such as Ipragliflozin suggest that this compound should be

handled as a potentially hazardous substance.

Potential Hazards:

Harmful if swallowed.

May cause skin and eye irritation.

Suspected of damaging fertility or the unborn child.[1][2]

May cause damage to organs (kidneys, liver) through prolonged or repeated exposure.[3][4]
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A thorough risk assessment should be conducted before commencing any work with

Pragliflozin-13C6.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to prevent exposure and ensure

personal safety when handling Pragliflozin-13C6. The use of appropriate PPE is critical in

pharmaceutical research to protect personnel from active pharmaceutical ingredients (APIs).[5]

[6][7]

PPE Category Item Specification

Eye Protection Safety Goggles

Goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile, latex, or neoprene

gloves should be inspected

prior to use.[6]

Body Protection
Laboratory Coat or Protective

Suit

An impervious, fire/flame-

resistant lab coat or a

disposable suit (e.g., Tyvek®)

is recommended.[3][8]

Respiratory Respirator

A NIOSH-approved respirator

is necessary when handling

the powder outside of a fume

hood.[3]

Handling Procedures
Adherence to proper handling procedures is essential to minimize the risk of exposure and

cross-contamination.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the designated workspace, typically a chemical fume

hood, is clean and uncluttered.
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PPE Donning: Put on all required personal protective equipment as specified in the table

above.

Weighing and Aliquoting:

Conduct all manipulations of the solid compound within a certified chemical fume hood to

prevent inhalation of dust particles.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the material.

Minimize the creation of dust.

Solution Preparation:

If preparing solutions, add the solvent to the solid slowly to avoid splashing.

Ensure the container is properly sealed after preparation.

Post-Handling:

Decontaminate all surfaces and equipment used.

Properly remove and dispose of PPE as hazardous waste.

Wash hands thoroughly with soap and water after completing the work.
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Pragliflozin-13C6 Handling Workflow
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Spill and Contamination Response
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Spill Response Protocol:

Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and

ensure adequate ventilation.

Containment: Prevent the further spread of the spill.

Cleanup:

For solid spills, carefully scoop the material to avoid creating dust.

For liquid spills, use an inert absorbent material (e.g., sand, vermiculite).

Decontamination: Clean the spill area with a suitable solvent, such as alcohol.

Disposal: Collect all contaminated materials, including cleaning supplies, in a sealed, labeled

container for hazardous waste disposal.

Disposal Plan
All waste containing Pragliflozin-13C6 must be treated as hazardous chemical waste.

Disposal Workflow:
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Pragliflozin-13C6 Disposal Workflow

Disposal Steps:

Waste Identification and Segregation: Classify all materials contaminated with Pragliflozin-
13C6 as hazardous chemical waste and keep them separate from other waste streams.[3]

Packaging and Labeling: Place the waste in a clearly labeled, sealed, and non-reactive

container. The label must include "Hazardous Waste" and the chemical name.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area.
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Final Disposal: The preferred method of disposal is incineration by a licensed hazardous

waste disposal contractor.[3] Provide the contractor with the Safety Data Sheet for a similar

compound, such as Ipragliflozin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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